molecular formula C12H15NO4 B8671117 6-(4-Nitrophenyl)hexanoic acid CAS No. 65596-92-1

6-(4-Nitrophenyl)hexanoic acid

Cat. No.: B8671117
CAS No.: 65596-92-1
M. Wt: 237.25 g/mol
InChI Key: LNMSGYBBBYSZRA-UHFFFAOYSA-N
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Description

6-(4-Nitrophenyl)hexanoic acid is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

65596-92-1

Molecular Formula

C12H15NO4

Molecular Weight

237.25 g/mol

IUPAC Name

6-(4-nitrophenyl)hexanoic acid

InChI

InChI=1S/C12H15NO4/c14-12(15)5-3-1-2-4-10-6-8-11(9-7-10)13(16)17/h6-9H,1-5H2,(H,14,15)

InChI Key

LNMSGYBBBYSZRA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CCCCCC(=O)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

6-Phenylhexanoic acid (30 g) was added dropwise over 6.5 hours to 125 ml of 90% nitric acid with cooling to -30° to -20° C. When the addition was complete, the mixture was allowed to warm to -10° C. for 30 minutes and it was then poured into ice water. The resulting mixture was extracted with diethyl ether and the ether extract was washed with water and saturated aqueous sodium chloride solution and dried over magnesium sulfate. The solvent was then evaporated to leave a crude yellow solid which was subjected to high pressure liquid chromatography using ethyl acetate/hexane/glacial acetic acid as the eluent. This chromatography removed dinitrated material and gave a yellow slush which was recrystallized from a mixture of toluene and hexane to give 6-(4-nitrophenyl)hexanoic acid.
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